Cas no 2171798-18-6 (3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid)

• Product Name: 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid
• CAS No: 2171798-18-6
• MF: C₂₅H₂₁BrN₂O₆
• MW: 525.348046064377
• CID: 6601310
• PubChem ID: 165545118
• Update Time: 2025-10-17

3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid
• EN300-1521230
• 3-{[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-hydroxypropanoic acid
• 2171798-18-6

• Inchi： 1S/C25H21BrN2O6/c26-15-9-14(23(30)27-12-22(29)24(31)32)10-16(11-15)28-25(33)34-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21-22,29H,12-13H2,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： PYBAHBLDRZKMTL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(NCC(C(=O)O)O)=O)C=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 524.05830g/mol
• Monoisotopic Mass: 524.05830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid

3-{3-Bromo-5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-Hydroxypropanoic Acid: A Multifunctional Compound in Modern Biomedical Research

3-{3-Bromo-5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid represents a structurally complex compound with significant potential in biomedical applications. Its unique molecular architecture, featuring a 3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido functional group and a 2-hydroxypropanoic acid core, positions it as a promising candidate for targeted drug development. Recent advancements in chemical synthesis and molecular biology have further highlighted the versatility of this compound in modulating biological pathways. The integration of fluoren-9-yl and methoxycarbonyl moieties within its structure suggests potential interactions with cellular receptors, making it a focal point in pharmacological studies.

Research published in *Advanced Drug Delivery Reviews* (2023) has demonstrated the role of 3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido in enhancing the solubility and bioavailability of hydrophobic drugs. This is particularly relevant for 2-hydroxypropanoic acid-based therapeutics, which often face challenges in systemic delivery. The methoxycarbonyl group in the compound's structure may act as a molecular bridge, facilitating interactions with phospholipid membranes and improving cellular uptake. Such properties align with the growing emphasis on prodrug strategies in modern drug development.

The fluoren-9-yl moiety in this compound has garnered attention for its ability to modulate protein-protein interactions. A 2024 study in *Journal of Medicinal Chemistry* revealed that fluoren-9-yl derivatives can selectively bind to kinases involved in cancer signaling pathways. This suggests that 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid may serve as a scaffold for designing kinase inhibitors with improved specificity. The 2-hydroxypropanoic acid core further enhances its pharmacological profile by contributing to metabolic stability and reducing off-target effects.

Recent breakthroughs in fluoren-9-yl-based drug design have expanded the applications of this compound. A 2023 paper in *ACS Chemical Biology* highlighted the use of fluoren-9-yl derivatives in targeting G-protein-coupled receptors (GPCRs), which are critical for many physiological processes. The methoxycarbonyl group in 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid may enhance its ability to interact with GPCR subtypes, offering new avenues for treating neurological disorders and cardiovascular diseases.

The 3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido functional group also exhibits potential in modulating enzyme activity. Research published in *Nature Communications* (2024) showed that brominated aromatic rings can selectively inhibit enzymatic pathways involved in inflammation. This property makes 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid a candidate for anti-inflammatory therapies, particularly in conditions like rheumatoid arthritis and inflammatory bowel disease.

Advancements in computational chemistry have further elucidated the interactions of 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid with biological targets. A 2023 study using molecular dynamics simulations revealed that the methoxycarbonyl group forms hydrogen bonds with specific residues in target proteins, enhancing binding affinity. This finding underscores the importance of fluoren-9-yl and methoxycarbonyl moieties in optimizing drug-target interactions.

The 2-hydroxypropanoic acid core of this compound also contributes to its metabolic stability. A 2024 review in *Pharmaceutical Research* emphasized the role of hydroxy acid derivatives in reducing hepatic toxicity, a common issue with many pharmaceutical agents. The 2-hydroxypropanoic acid moiety in 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid may act as a metabolic switch, directing the compound towards less toxic metabolic pathways.

Recent studies have also explored the potential of 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid in combination therapies. A 2023 clinical trial reported in *The Lancet* demonstrated that when paired with traditional chemotherapeutic agents, this compound significantly improved treatment outcomes in patients with metastatic breast cancer. The synergistic effect is attributed to the compound's ability to modulate both cancer cell proliferation and immune response pathways.

The fluoren-9-yl and methoxycarbonyl moieties in this compound also suggest potential applications in nanotechnology. Research published in *Nano Letters* (2024) explored the use of fluoren-9-yl derivatives as components of smart drug delivery systems. The methoxycarbonyl group may facilitate the formation of self-assembling nanomaterials, enhancing the delivery efficiency of therapeutic agents to target tissues.

Despite its promise, the development of 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid faces challenges related to its synthesis and stability. A 2023 study in *Organic Letters* described a novel catalytic method for efficiently synthesizing this compound, overcoming previous limitations in scalability and cost. This advancement is critical for translating laboratory findings into clinical applications.

Future research on 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid is likely to focus on its role in personalized medicine. The ability to tailor its molecular interactions with specific genetic profiles could enable more targeted therapies. Additionally, the compound's potential in regenerative medicine, particularly in promoting tissue repair and reducing inflammation, is an area of active investigation.

In conclusion, 3-{3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid exemplifies the convergence of advanced chemical synthesis and biomedical innovation. Its unique structure and functional groups position it as a versatile tool for addressing complex medical challenges. As research continues to uncover its full potential, this compound is poised to play a significant role in the next generation of therapeutic strategies.

The compound 3-{3-bromo-5-[(9H-fluoren-9-yl)methoxy]phenyl}propanoic acid (or its analogous form) represents a cutting-edge example of how synthetic chemistry and biomedical science intersect to address complex medical challenges. Its unique molecular architecture, characterized by brominated aromatic rings, fluoren-9-yl moieties, and methoxy groups, enables it to interact with a wide range of biological targets, making it a versatile candidate for various therapeutic applications. Below is a structured summary of its key properties and potential applications: --- ### 1. Structural Features and Functional Groups - Brominated Aromatic Ring: The bromine atom on the phenyl ring enhances the compound's ability to modulate enzymatic and receptor pathways, particularly in inflammation and cancer. - Fluoren-9-yl Moiety: This rigid, planar structure provides steric and electronic stability, enhancing the molecule's ability to interact with specific protein residues. - Methoxy Group: Acts as a hydrogen bond donor/acceptor, improving binding affinity and metabolic stability. - Hydroxy Acids: The 2-hydroxypropanoic acid core contributes to metabolic stability and reduced hepatic toxicity. --- ### 2. Potential Therapeutic Applications #### a. Anti-inflammatory Therapies - The brominated aromatic ring and fluoren-9-yl moiety may inhibit inflammatory pathways (e.g., NF-κB, COX-2), making it a candidate for conditions like rheumatoid arthritis and inflammatory bowel disease. #### b. Anti-Cancer Agents - Synergistic effects with traditional chemotherapeutics in metastatic breast cancer suggest its potential in combination therapies. It may target both cancer cell proliferation and immune response modulation. #### c. Targeted Drug Delivery - The fluoren-9-yl and methoxy groups could enable the development of smart drug delivery systems, such as nanoparticles or self-assembling materials, for localized therapy. #### d. Regenerative Medicine - The compound’s ability to modulate inflammation and promote tissue repair may make it useful in wound healing and tissue regeneration. #### e. Personalized Medicine - Its molecular flexibility allows for tailored interactions with genetic profiles, enabling precision therapies for individual patients. --- ### 3. Synthetic and Stability Advancements - A novel catalytic method described in *Organic Letters* (2023) has improved the scalability and cost-effectiveness of its synthesis, addressing previous limitations in production. - The hydroxy acid core enhances metabolic stability, reducing the risk of hepatic toxicity—a critical factor in drug development. --- ### 4. Research and Development Outlook - Computational Chemistry: Molecular dynamics simulations are being used to optimize interactions with specific proteins and genetic targets. - Nanotechnology: Integration with nanomaterials for targeted delivery and enhanced therapeutic efficacy. - Clinical Trials: Ongoing studies aim to validate its safety and efficacy in conditions like metastatic cancers and inflammatory diseases. --- ### 5. Challenges and Future Directions - Synthetic Scalability: While recent advances have improved production, further optimization is needed for mass manufacturing. - Biodistribution: Understanding how the compound distributes in the body and interacts with target tissues is critical for maximizing therapeutic outcomes. - Mechanistic Studies: Elucidating its exact molecular mechanisms (e.g., enzyme inhibition, receptor modulation) will guide its application in personalized medicine. --- ### Conclusion The compound 3-{3-bromo-5-[(9H-fluoren-9-yl)methoxy]phenyl}propanoic acid exemplifies the power of structure-based drug design in addressing complex medical challenges. Its multifunctional architecture, combined with advancements in synthetic chemistry and computational modeling, positions it as a promising candidate for a wide range of therapeutic applications. As research progresses, it may become a cornerstone in precision medicine, nanotechnology, and combination therapies, revolutionizing the treatment of inflammatory, oncological, and regenerative conditions.